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Compound of Interest

Compound Name:
1-(pyridin-4-ylmethyl)-1H-pyrazol-

3-amine

Cat. No.: B1394268 Get Quote

CAS Number: 1142952-13-3[1]

Executive Summary
This technical guide provides a comprehensive overview of 1-(pyridin-4-ylmethyl)-1H-
pyrazol-3-amine. Due to the limited availability of published experimental data for this specific

molecule, this document also summarizes the broader context of pyrazole-containing

compounds, which are significant in medicinal chemistry due to their diverse biological

activities. This guide is intended for researchers, scientists, and professionals in drug

development who are interested in the chemical properties and potential applications of this

and related compounds.

Compound Identification and Properties
1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine is a heterocyclic organic compound containing

both a pyrazole and a pyridine ring. The confirmed Chemical Abstracts Service (CAS) number

for this compound is 1142952-13-3.[1]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C9H10N4 PubChem

Molecular Weight 174.20 g/mol PubChem

Canonical SMILES
C1=CN=CC=C1CN2C=CC(=N

2)N
PubChem

InChI Key
GZUJGDQYNAJGBM-

UHFFFAOYSA-N
PubChem

Predicted XlogP 0.4 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

Note: The properties listed are computationally predicted and have not been experimentally

verified in publicly available literature.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-
amine are not extensively described in peer-reviewed literature. However, the synthesis of

related pyrazole derivatives often involves the condensation of a hydrazine derivative with a

1,3-dicarbonyl compound or a precursor that can form one in situ.

A general synthetic approach for N-substituted pyrazoles involves the reaction of a primary

amine with a β-diketone and a hydroxylamine derivative. For instance, a general procedure for

the synthesis of 3,5-dimethyl-1-substituted-pyrazoles is described as follows:

General Experimental Protocol for N-Substituted Pyrazole Synthesis:

A primary amine (1.00 mmol), a 1,3-dicarbonyl compound (e.g., 2,4-pentanedione, 1.10

mmol), and an aminating agent (e.g., O-(4-nitrobenzoyl)hydroxylamine, 1.50 mmol) are

combined in a suitable solvent (e.g., DMF, 5.0 mL).
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The reaction mixture is heated (e.g., at 80-85 °C) for a specified period (e.g., 1.5 hours).

After cooling, the reaction is worked up by adding water and extracting the product with an

organic solvent.

The crude product is then purified using chromatography (e.g., silica gel or basic alumina).

This protocol would need to be adapted for the specific synthesis of 1-(pyridin-4-ylmethyl)-1H-
pyrazol-3-amine, likely starting from 4-(aminomethyl)pyridine and a suitable three-carbon

building block for the pyrazole ring.

Biological Activity and Potential Applications
While there is no specific biological data available for 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-
amine, the pyrazole scaffold is a well-established pharmacophore with a broad range of

biological activities. Molecules containing a pyrazole ring have been reported to exhibit:

Anti-inflammatory and Analgesic Properties: Many pyrazole derivatives have been

investigated for their anti-inflammatory effects.[2]

Antimicrobial and Antifungal Activity: The pyrazole nucleus is a key component in various

compounds showing activity against bacteria and fungi.

Anticancer Activity: Certain amino-pyrazoles have been identified as potent inhibitors in

cancer-related signaling pathways, such as p38 MAP kinase and Bruton's tyrosine kinase

(BTK).

Antiviral Activity: Some pyrazole derivatives have shown promise as antiviral agents.

Given these established activities for the pyrazole class, it is plausible that 1-(pyridin-4-
ylmethyl)-1H-pyrazol-3-amine could be investigated for similar biological effects. The

presence of the pyridine ring may influence its pharmacokinetic properties and target

interactions.

Signaling Pathways and Mechanisms of Action
There is no information in the current literature regarding the specific signaling pathways

modulated by 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine. For many biologically active
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pyrazole derivatives, the mechanism of action involves enzyme inhibition. For example, some

pyrazole-containing drugs are known to inhibit cyclooxygenase (COX) enzymes, which are

involved in the inflammatory response.

Logical Workflow for Investigating a Novel Pyrazole Compound

For a novel compound like 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine, a typical research

workflow to elucidate its biological activity and mechanism of action would be as follows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1394268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Screening

Hit Validation and Lead Optimization

Mechanism of Action Studies

Synthesis and
Purification

Physicochemical
Characterization

High-Throughput
Screening

Dose-Response
Studies

Structure-Activity
Relationship (SAR)

In Vitro ADME/Tox

Target Identification

Pathway Analysis

In Vivo Model
Testing

Click to download full resolution via product page

Caption: A generalized workflow for the preclinical investigation of a novel chemical entity.
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Conclusion
1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine is a chemical entity with a confirmed CAS number

but limited publicly available research data. Based on the well-documented biological activities

of the broader pyrazole class of compounds, this molecule represents a potential candidate for

further investigation in various therapeutic areas, particularly in the fields of inflammation,

oncology, and infectious diseases. Future research should focus on establishing robust

synthetic protocols, conducting comprehensive biological screenings, and elucidating its

mechanism of action to determine its potential as a lead compound in drug discovery

programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazol-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
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cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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